![molecular formula C14H17NO3 B1611171 2-(6-hydroxyhexyl)-2,3-dihydro-1H-isoindole-1,3-dione CAS No. 63945-11-9](/img/structure/B1611171.png)
2-(6-hydroxyhexyl)-2,3-dihydro-1H-isoindole-1,3-dione
Overview
Description
2-(6-hydroxyhexyl)-2,3-dihydro-1H-isoindole-1,3-dione, also known as HHIQ, is a synthetic compound that has attracted significant attention in recent years due to its potential applications in scientific research. HHIQ belongs to the class of isoindole-1,3-dione derivatives and has been shown to possess a wide range of properties that make it a promising candidate for various biological and chemical studies.
Scientific Research Applications
Biological Properties
This compound has shown diverse biological properties due to its ability to interact with different biological systems. The compound that is made bioavailable through digestion enters the bloodstream and reaches the liver for further detoxification .
Liver Toxicity and Stem Cell Regeneration
Continuous exposure to this compound in humans may lead to inhibition of liver detoxifying enzymes and may result in liver dysfunction . The potential of stem cell therapy addressed herewith will revert liver dysfunction and lead to restoration of liver function properly .
Pharmaceutical Testing
This compound is used for pharmaceutical testing . It possesses great potential as a versatile tool in various fields like pharmaceuticals and bioconjugation.
Environmental Science and Pollution Research
Phthalates, including this compound, have been blended in various compositions as plasticizers worldwide for a variety of purposes . Consequently, humans are exposed to a wide spectrum of phthalates that needs to be researched and understood correctly .
Mechanism of Action
Target of Action
It is known that phthalates, a group of chemicals to which this compound belongs, have been associated with liver toxicity . The liver plays a pivotal role in detoxification of pollutants, and continuous exposure to phthalates may lead to inhibition of liver detoxifying enzymes .
Mode of Action
Phthalates are known to be metabolized in the human body through phase 1 (hydrolysis, oxidation) and phase 2 (conjugation) metabolic processes . The metabolites enter the bloodstream and reach the liver for further detoxification .
Biochemical Pathways
It is known that phthalates can affect various metabolic processes in the liver .
Pharmacokinetics
It is known that phthalates are absorbed into the body through ingestion, inhalation, and dermal pathways . After absorption, they are metabolized and reach the liver for further detoxification. The metabolites are then excreted via urine and/or feces .
Result of Action
Continuous exposure to phthalates may lead to inhibition of liver detoxifying enzymes and may result in liver dysfunction .
Action Environment
The action, efficacy, and stability of N-(6-hydroxyhexyl)-phthalimide can be influenced by various environmental factors. For instance, the route of exposure (ingestion, inhalation, or dermal) can affect the bioavailability of phthalates
properties
IUPAC Name |
2-(6-hydroxyhexyl)isoindole-1,3-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO3/c16-10-6-2-1-5-9-15-13(17)11-7-3-4-8-12(11)14(15)18/h3-4,7-8,16H,1-2,5-6,9-10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RWPZKDNKHUEITE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(C2=O)CCCCCCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70513713 | |
Record name | 2-(6-Hydroxyhexyl)-1H-isoindole-1,3(2H)-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70513713 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
63945-11-9 | |
Record name | 2-(6-Hydroxyhexyl)-1H-isoindole-1,3(2H)-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70513713 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(6-hydroxyhexyl)-2,3-dihydro-1H-isoindole-1,3-dione | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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